Cas no 327081-01-6 (2-cyano-3-[4-(difluoromethoxy)phenyl]-N-(3-methoxypropyl)prop-2-enamide)

• Product Name: 2-cyano-3-[4-(difluoromethoxy)phenyl]-N-(3-methoxypropyl)prop-2-enamide
• CAS No: 327081-01-6
• MF: C₁₅H₁₆F₂N₂O₃
• MW: 310.295950889587
• CID: 5953248
• PubChem ID: 2321324
• Update Time: 2025-05-24

2-cyano-3-[4-(difluoromethoxy)phenyl]-N-(3-methoxypropyl)prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• 327081-01-6
• Z44346898
• 2-cyano-3-[4-(difluoromethoxy)phenyl]-N-(3-methoxypropyl)prop-2-enamide
• (Z)-2-Cyano-3-[4-(difluoromethoxy)phenyl]-N-(3-methoxypropyl)prop-2-enamide
• EN300-26578080

• Inchi： 1S/C15H16F2N2O3/c1-21-8-2-7-19-14(20)12(10-18)9-11-3-5-13(6-4-11)22-15(16)17/h3-6,9,15H,2,7-8H2,1H3,(H,19,20)/b12-9-
• InChI Key： OLWFZAWMPHSFQV-XFXZXTDPSA-N
• SMILES： FC(OC1C=CC(=CC=1)/C=C(/C#N)\C(NCCCOC)=O)F

Computed Properties

• Exact Mass: 310.11289870g/mol
• Monoisotopic Mass: 310.11289870g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 8
• Complexity: 424
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 71.4Ų

Additional information on 2-cyano-3-[4-(difluoromethoxy)phenyl]-N-(3-methoxypropyl)prop-2-enamide

Introduction to 2-cyano-3-[4-(difluoromethoxy)phenyl]-N-(3-methoxypropyl)prop-2-enamide (CAS No. 327081-01-6)

2-cyano-3-[4-(difluoromethoxy)phenyl]-N-(3-methoxypropyl)prop-2-enamide, a compound with the chemical identifier CAS No. 327081-01-6, represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their potential therapeutic applications. The structural framework of this molecule, characterized by its cyano and difluoromethoxy substituents, as well as its N-(3-methoxypropyl)prop-2-enamide moiety, makes it a subject of intense study in medicinal chemistry.

The pharmacological significance of this compound stems from its unique chemical properties, which include its ability to interact with biological targets in novel ways. Recent studies have highlighted the compound's potential in modulating various biological pathways, making it a promising candidate for further development. The presence of the cyano group contributes to its reactivity and binding affinity, while the difluoromethoxy moiety enhances its metabolic stability and bioavailability. These features are critical in the design of drugs that require prolonged efficacy and reduced side effects.

In the context of contemporary research, 2-cyano-3-[4-(difluoromethoxy)phenyl]-N-(3-methoxypropyl)prop-2-enamide has been investigated for its potential role in addressing various therapeutic challenges. For instance, studies have demonstrated its efficacy in inhibiting key enzymes involved in inflammatory responses. The compound's ability to selectively target these enzymes without affecting other critical biological processes underscores its therapeutic promise. This selective action is a hallmark of modern drug design, where minimizing off-target effects is paramount.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions and reagent selection. The introduction of the cyano group is typically achieved through cyanation reactions, which can be performed using various cyanating agents. The subsequent attachment of the difluoromethoxy group is facilitated by fluorination techniques, which have seen significant advancements in recent years due to their efficiency and selectivity. Finally, the incorporation of the N-(3-methoxypropyl)prop-2-enamide moiety is achieved through amide bond formation, a reaction that requires careful optimization to ensure high yield and purity.

The structural diversity offered by this compound allows for extensive molecular modifications, enabling researchers to fine-tune its pharmacological properties. For example, variations in the length and composition of the alkyl chains can influence its solubility and permeability across biological membranes. Such modifications are crucial in drug development, as they can significantly impact a drug's absorption, distribution, metabolism, and excretion (ADME) profiles.

Evidence from preclinical studies suggests that 2-cyano-3-[4-(difluoromethoxy)phenyl]-N-(3-methoxypropyl)prop-2-enamide exhibits promising activity against several disease models. In particular, research has shown that it can effectively reduce inflammation and pain without causing significant side effects. These findings are particularly encouraging given the growing demand for non-opioid pain management solutions. Additionally, the compound has shown potential in combating neuroinflammatory conditions, which are associated with chronic pain and cognitive impairment.

The development of this compound also highlights the importance of computational chemistry in modern drug discovery. Advanced computational methods have been employed to predict the binding interactions between this molecule and its target proteins. These simulations have provided valuable insights into how the compound's structure influences its biological activity, guiding further optimization efforts.

The future prospects for 2-cyano-3-[4-(difluoromethoxy)phenyl]-N-(3-methoxypropyl)prop-2-enamide are vast. Ongoing research aims to explore its potential in treating a broader range of diseases, including those related to metabolic disorders and neurodegenerative conditions. Furthermore, efforts are underway to develop novel formulations that enhance its delivery and efficacy. As our understanding of biological systems continues to evolve, it is likely that compounds like this will play an increasingly important role in therapeutic interventions.

In conclusion, 2-cyano-3-[4-(difluoromethoxy)phenyl]-N-(3-methoxypropyl)prop-2-enamide (CAS No. 327081-01-6) stands out as a remarkable example of how structural innovation can lead to significant therapeutic advancements. Its unique chemical properties and promising pharmacological profile make it a cornerstone in contemporary pharmaceutical research. As scientists continue to unravel the complexities of biological systems, compounds like this will undoubtedly contribute to the development of safer and more effective treatments for a wide array of diseases.